Cas no 1154334-97-0 (3-Chloro-6-(3,4-difluorophenyl)pyridazine)

• Product Name: 3-Chloro-6-(3,4-difluorophenyl)pyridazine
• CAS No: 1154334-97-0
• MF: C₁₀H₅ClF₂N₂
• MW: 226.609907865524
• CID: 5073304
• PubChem ID: 43583877
• Update Time: 2025-05-21

3-Chloro-6-(3,4-difluorophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(3,4-difluorophenyl)pyridazine
• 3-Chloro-6-(3,4-difluorophenyl)pyridazine

• Inchi： 1S/C10H5ClF2N2/c11-10-4-3-9(14-15-10)6-1-2-7(12)8(13)5-6/h1-5H
• InChI Key： WBVQJSWDJDQQPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=C(C=2)F)F)N=N1

Computed Properties

• Exact Mass: 226.0109322g/mol
• Monoisotopic Mass: 226.0109322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Chloro-6-(3,4-difluorophenyl)pyridazine

3-Chloro-6-(3,4-difluorophenyl)pyridazine: A Comprehensive Overview

3-Chloro-6-(3,4-difluorophenyl)pyridazine, also known by its CAS number 1154334-97-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and potential applications in various industries. The structure of this compound features a pyridazine ring substituted with a chlorine atom at position 3 and a 3,4-difluorophenyl group at position 6. This substitution pattern imparts distinct chemical and physical properties to the molecule, making it a subject of extensive research.

The synthesis of 3-Chloro-6-(3,4-difluorophenyl)pyridazine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution on a pyridazine ring, where the substituents are introduced in a controlled manner to achieve the desired regiochemistry. The use of fluorine atoms in the phenyl ring introduces electron-withdrawing effects, which can influence the electronic characteristics of the entire molecule. This makes the compound potentially useful in applications such as semiconductors, sensors, and optoelectronic devices.

Recent studies have explored the electronic properties of pyridazine derivatives, including 3-Chloro-6-(3,4-difluorophenyl)pyridazine. Research has shown that these compounds exhibit interesting photoluminescence properties, which could be harnessed for applications in light-emitting diodes (LEDs) and fluorescence-based sensors. Additionally, their ability to form stable charge transfer complexes makes them promising candidates for use in organic photovoltaic cells.

The structural versatility of 3-Chloro-6-(3,4-difluorophenyl)pyridazine allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifying the substituents on the pyridazine ring can alter its solubility, stability, and reactivity. Such modifications are critical in optimizing the compound for use in real-world technologies.

In terms of physical properties, 3-Chloro-6-(3,4-difluorophenyl)pyridazine has a melting point that falls within a range suitable for many industrial applications. Its thermal stability is another advantageous feature, allowing it to withstand conditions commonly encountered during manufacturing processes. Furthermore, its solubility in various solvents makes it amenable to solution-based processing techniques.

The latest research on this compound has focused on its potential as a building block for advanced materials. Scientists have investigated its ability to self-assemble into ordered nanostructures, which could be utilized in creating high-performance materials for energy storage and conversion. Additionally, studies have explored its compatibility with other organic semiconductors, paving the way for innovative device architectures.

In conclusion, 3-Chloro-6-(3,4-difluorophenyl)pyridazine, with its unique chemical structure and promising properties, continues to be a focal point in materials research. Its versatility and potential for functionalization make it an invaluable compound in the development of next-generation technologies across multiple disciplines.